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Compound of Interest

Compound Name: Methoxyanigorufone

Cat. No.: B158252 Get Quote

Methoxyanigorufone: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 56252-05-2 IUPAC Name: 2-methoxy-9-phenylphenalen-1-one

This technical guide provides a comprehensive overview of Methoxyanigorufone, a

phenylphenalenone natural product. It is intended to serve as a resource for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, biological activities, and methodologies for its study.

Chemical and Physical Properties
Methoxyanigorufone, also known as 2-O-Methylanigorufone, is a specialized metabolite

found in several plant species.[1] It belongs to the class of phenylphenalenones, which are

characterized by a tricyclic phenalene nucleus with a ketone group and a phenyl ring

substituent.
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Property Value Source

Molecular Formula C20H14O2 PubChem

Molecular Weight 286.33 g/mol PubChem

Appearance Orange powder Pharmaffiliates

Melting Point 107 - 109 °C HMDB

Natural Occurrence
Methoxyanigorufone has been isolated from plants belonging to the Haemodoraceae family.

Notably, it is found in species of the genus Anigozanthos, commonly known as kangaroo paws,

and Wachendorfia thyrsiflora.[1] Phenylphenalenones in this plant family are considered

phytoanticipins, meaning they are present constitutively to defend against pathogens.

Synthesis and Isolation
While detailed, step-by-step synthetic protocols for Methoxyanigorufone are not readily

available in the public domain, a general strategy for the synthesis of a related compound, 9-

hydroxyphenalenone, has been described. This synthesis starts from 2-methoxynaphthalene

and involves a cascade Friedel-Crafts/Michael annulation reaction.[2] This approach could

potentially be adapted for the synthesis of Methoxyanigorufone.

A potential, though unverified, synthetic workflow could be conceptualized as follows:

Starting Materials

Synthetic Steps Final Product

2-Methoxynaphthalene

Friedel-Crafts Acylation

Cinnamoyl chloride

Intramolecular Cyclization Dehydrogenation Methylation Methoxyanigorufone

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b158252?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10085389
https://www.benchchem.com/product/b158252?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-I-Synthesis-of-9-hydroxyphenalenone-from-2-methoxynaphthalene-and-cinnamoyl_fig2_260866563
https://www.benchchem.com/product/b158252?utm_src=pdf-body
https://www.benchchem.com/product/b158252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A conceptual synthetic workflow for Methoxyanigorufone.

Experimental Protocol for Isolation (General):

A general procedure for the isolation of phenylphenalenones from plant material involves the

following steps:

Extraction: Dried and powdered plant material (e.g., rhizomes of Anigozanthos species) is

extracted with a suitable organic solvent, such as methanol or ethanol.

Partitioning: The crude extract is then subjected to liquid-liquid partitioning between different

immiscible solvents (e.g., hexane, ethyl acetate, and water) to separate compounds based

on their polarity.

Chromatography: The fraction containing the desired compound is further purified using

chromatographic techniques. This may include column chromatography on silica gel or

Sephadex, followed by preparative High-Performance Liquid Chromatography (HPLC) to

yield pure Methoxyanigorufone.

Biological Activity
Phenylphenalenones as a class are known for their biological activities, which are often linked

to their phototoxic properties. While specific quantitative data for Methoxyanigorufone is

limited, the following activities are reported for related compounds and are likely relevant.

Antimicrobial Activity:

Several studies have reported the antimicrobial properties of phenylphenalenones against a

range of bacteria. For instance, some pyrazoline derivatives containing a methoxy group have

shown moderate antimicrobial activity with Minimum Inhibitory Concentration (MIC) values

ranging from 32 to 512 μg/mL against various bacterial strains.[3] A synthetic copolymer based

on 2-methoxy-6-(4-vinylbenzyloxy)-benzylammonium hydrochloride demonstrated potent

bactericidal activity with MICs as low as 0.6–1.2 µM against multidrug-resistant clinical isolates.

[4] Another study on a methoxy phenyl-oxime compound reported MIC values of 35, 55, and 95

µl against B. subtilis, S. aureus, and E. coli and K. pneumonia, respectively.
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Organism MIC Value (µg/mL) - Related Compounds

Staphylococcus aureus 64

Pseudomonas aeruginosa 64

Bacillus subtilis 64

Enterococcus faecalis 32

Phototoxicity:

The biological activity of many phenylphenalenones is attributed to their ability to generate

reactive oxygen species (ROS) upon exposure to light. This phototoxicity is a key mechanism

behind their antimicrobial and potential anticancer effects.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the direct

effects of Methoxyanigorufone on specific signaling pathways. Further research is required to

elucidate its mechanism of action at the molecular level.

A hypothetical workflow for investigating the effect of Methoxyanigorufone on a cellular

signaling pathway could be:

Cell Treatment

Analysis

Outcome

Cell Culture (e.g., Cancer Cell Line) Treat with Methoxyanigorufone

Protein Extraction

qPCR

Western Blot

Assess Modulation of Signaling Pathway Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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